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Compound of Interest

Compound Name: Indanofan

Cat. No.: B160479 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the best practices for handling and storing Indanofan safely.

The information is presented in a question-and-answer format to directly address potential

issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is Indanofan and what are its primary hazards?

Indanofan is a chemical compound with the molecular formula C₂₀H₁₇ClO₃.[1] It is classified as

a herbicide, although it is not approved for use in the European Union.[1] According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Indanofan
presents several health hazards.[1]

Q2: What are the GHS hazard statements for Indanofan?

The GHS hazard statements for Indanofan indicate the following potential health risks[1]:

H302: Harmful if swallowed.

H317: May cause an allergic skin reaction.

H320: Causes eye irritation.

H335: May cause respiratory irritation.
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H361: Suspected of damaging fertility or the unborn child.

H370: Causes damage to organs.

H372: Causes damage to organs through prolonged or repeated exposure.

Q3: Are there established Occupational Exposure Limits (OELs) for Indanofan?

Currently, there are no specific Occupational Exposure Limits (OELs), such as Permissible

Exposure Limits (PELs) from OSHA or Threshold Limit Values (TLVs) from ACGIH, established

for Indanofan. In the absence of specific OELs, it is crucial to handle Indanofan with a high

degree of caution and implement stringent safety measures to minimize exposure.

Q4: What are the recommended storage conditions for Indanofan?

To ensure the stability and integrity of Indanofan, it should be stored in a tightly closed, light-

shielding airtight container.[2] The storage area must be well-ventilated and away from direct

sunlight, fire, and other heat sources.[2]

Q5: What are the known chemical incompatibilities of Indanofan?

Indanofan is known to react violently with strong oxidizers and strong bases. It is imperative to

avoid storing or mixing Indanofan with these types of chemicals to prevent hazardous

reactions.

Troubleshooting Guides
Handling a Spill
Problem: I have spilled Indanofan powder in the laboratory. What is the correct cleanup

procedure?

Solution:

Evacuate and Isolate: Immediately alert others in the vicinity and evacuate the immediate

area of the spill. Restrict access to the contaminated area.
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Ventilate: Ensure the area is well-ventilated to disperse any airborne dust. If the spill is large

or in a poorly ventilated space, consider respiratory protection.

Personal Protective Equipment (PPE): Before attempting to clean the spill, don appropriate

PPE, including chemical-resistant gloves, a lab coat or chemical-resistant apron, and safety

goggles. For larger spills, respiratory protection may be necessary.

Containment: For liquid spills, use an inert absorbent material like sand or vermiculite to

contain the spill. For powder spills, carefully cover the spill with a damp cloth or paper towels

to prevent dust from becoming airborne.

Cleanup:

Powder: Gently sweep the dampened material into a designated chemical waste

container. Avoid dry sweeping, which can generate dust.

Liquid: Absorb the spill with an inert material and place it in a designated chemical waste

container.

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and

water. Wipe the area dry.

Waste Disposal: All contaminated materials, including PPE, must be disposed of as

hazardous chemical waste according to your institution's and local regulations.

Reporting: Report the spill to your laboratory supervisor or safety officer.

Personal Exposure
Problem: I have come into contact with Indanofan. What are the first-aid measures?

Solution:

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if

irritation develops or persists.
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give them a small amount of water to drink. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.

Data Presentation
Property Value Source

Molecular Formula C₂₀H₁₇ClO₃ [1]

Molecular Weight 340.8 g/mol [1]

Appearance Colorless crystals [3]

Melting Point 60 - 61 °C (140 - 142 °F) [4]

Storage Temperature Ambient (>5 °C) [4]

Solubility in Water 17.1 mg/L at 20°C [3]

Soil Half-Life (DT₅₀) 2-9 days (aerobic)

Experimental Protocols
Protocol for Assessing Indanofan Stability Under
Stressed Conditions
This protocol outlines a general procedure for conducting a forced degradation study to assess

the stability of Indanofan under various stress conditions.

Objective: To identify potential degradation products and determine the intrinsic stability of

Indanofan.

Materials:
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Indanofan (pure substance)

HPLC-grade water

HPLC-grade acetonitrile and methanol

Hydrochloric acid (HCl), 0.1 N and 1 N

Sodium hydroxide (NaOH), 0.1 N and 1 N

Hydrogen peroxide (H₂O₂), 3%

Calibrated HPLC system with a UV detector or Mass Spectrometer

pH meter

Photostability chamber

Oven

Methodology:

Preparation of Stock Solution: Prepare a stock solution of Indanofan in a suitable solvent

(e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

Acidic Hydrolysis:

To an aliquot of the stock solution, add an equal volume of 0.1 N HCl.

Keep the solution at room temperature and analyze by HPLC at regular intervals (e.g., 0,

2, 4, 8, 24 hours).

If no degradation is observed, repeat the experiment with 1 N HCl and/or with heating

(e.g., 60°C).

Alkaline Hydrolysis:

To an aliquot of the stock solution, add an equal volume of 0.1 N NaOH.
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Analyze by HPLC at regular intervals as described for acidic hydrolysis.

If no degradation is observed, repeat with 1 N NaOH and/or with heating.

Oxidative Degradation:

To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

Keep the solution at room temperature and analyze by HPLC at regular intervals.

Thermal Degradation:

Place a solid sample of Indanofan in an oven at an elevated temperature (e.g., 80°C) for

a specified period.

Dissolve the stressed sample in a suitable solvent and analyze by HPLC.

Photolytic Degradation:

Expose a solution of Indanofan and a solid sample to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy

of not less than 200 watt hours/square meter in a photostability chamber.

Analyze the samples by HPLC.

Analysis:

For each stress condition, analyze the samples by a validated stability-indicating HPLC

method.

Quantify the amount of Indanofan remaining and identify any degradation products.

Visualizations
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Start: Handling Indanofan

Assess Risks
(Review SDS and SOPs)
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Caption: Workflow for the safe handling of Indanofan.
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Receiving Indanofan

Is container intact and properly labeled?

Yes

Yes

No

No

Select appropriate storage location Quarantine and report to supervisor

Is the area well-ventilated?

Yes

Yes

No

No

Are incompatible chemicals present?
(Strong oxidizers, strong bases) Find a suitable ventilated area

Yes

Yes

No

No

Store separately

Store in a tightly sealed,
light-resistant container

away from heat and sunlight

Secure Storage

Click to download full resolution via product page

Caption: Decision tree for the safe storage of Indanofan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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